8-Amino-7-ethoxyquinoline
Cat. No. B8501596
M. Wt: 188.23 g/mol
InChI Key: VSKFJYDWDHMFNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOc1ccc2cccnc2c1[N+](=O)[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][c:4]1[cH:5][cH:6][c:7]2[cH:8][cH:9][cH:10][n:11][c:12]2[c:13]1[N+:14]([O-:15])=[O:16].[CH3:17][CH2:18][OH:19]>>[CH2:1]([CH3:2])[O:3][c:4]1[cH:5][cH:6][c:7]2[cH:8][cH:9][cH:10][n:11][c:12]2[c:13]1[NH2:14]
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Inputs
Step One
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Name
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CCOc1ccc2cccnc2c1[N+](=O)[O-]
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOc1ccc2cccnc2c1[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOc1ccc2cccnc2c1N
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
